Cas no 1512070-93-7 (2-(1,3-thiazol-5-yl)butanoic acid)

• Product Name: 2-(1,3-thiazol-5-yl)butanoic acid
• CAS No: 1512070-93-7
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5966223
• PubChem ID: 82598398
• Update Time: 2024-01-13

2-(1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-5-yl)butanoic acid
• 1512070-93-7
• EN300-1139382

• Inchi： 1S/C7H9NO2S/c1-2-5(7(9)10)6-3-8-4-11-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： VUYDVXKMYAWLLC-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles